2-Chloropyridine-4-carboximidamide
Cat. No. B1422473
M. Wt: 155.58 g/mol
InChI Key: SONBKIBXOFXRHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09260413B2
Procedure details
To a suspension of ammonium chloride (10.7 g, 200 mmol) in 250 mL of dry toluene. was added a 2 M solution of Al(CH3) (100 mL, 200 mmol) in toluene dropwise under nitrogen at 0° C. The resulting reaction mixture was stirred at rt until no more evolution of gas was observed and then 2-chloropyridine -4-carbonitrile (13.86 g, 100 mmol) was added. The mixture was stirred at 90° C. overnight. It was then cooled down to 0° C. and 300 mL of methanol were added with subsequent stirring for 1 h at rt. After filtration, the solid was washed with methanol for several times, the solution was evaporated to dryness under vacuum. The residue was washed with methanol to give 2-chloropyridine-4-carboximidamide. (18.3 g, 95%). 1H NMR δ (400 MHz, d6-DMSO): 8.70 (dd, J=4.8, 0.4 Hz, 1H), 8.00 (dd, J=1.6, 0.4 Hz, 1H), 7.84 (dd, J=5.2, 1.6 Hz, 1H), 7.80 (m, 1H), 7.53 (t, J=8.1 Hz, 1H); MS (ESI) m/z (M+H)+ 156.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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[Cl-].[NH4+:2].[Cl:3][C:4]1[CH:9]=[C:8]([C:10]#[N:11])[CH:7]=[CH:6][N:5]=1.CO>C1(C)C=CC=CC=1>[Cl:3][C:4]1[CH:9]=[C:8]([C:10](=[NH:2])[NH2:11])[CH:7]=[CH:6][N:5]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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10.7 g
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-].[NH4+]
|
|
Name
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|
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Quantity
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250 mL
|
|
Type
|
solvent
|
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Smiles
|
C1(=CC=CC=C1)C
|
Step Two
[Compound]
|
Name
|
solution
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
|
Step Three
|
Name
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|
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Quantity
|
13.86 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=NC=CC(=C1)C#N
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Step Four
|
Name
|
|
|
Quantity
|
300 mL
|
|
Type
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reactant
|
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Smiles
|
CO
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
was stirred at rt until no more evolution of gas
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting reaction mixture
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
The mixture was stirred at 90° C. overnight
|
|
Duration
|
8 (± 8) h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
It was then cooled down to 0° C.
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
with subsequent stirring for 1 h at rt
|
|
Duration
|
1 h
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
After filtration
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WASH
|
Type
|
WASH
|
|
Details
|
the solid was washed with methanol for several times
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solution was evaporated to dryness under vacuum
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WASH
|
Type
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WASH
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|
Details
|
The residue was washed with methanol
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Outcomes
Product
|
Name
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|
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Type
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product
|
|
Smiles
|
ClC1=NC=CC(=C1)C(N)=N
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
